Cas no 2171746-74-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thiolan-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thiolan-3-yl)carbamoylpropanoic acid
• CAS No: 2171746-74-8
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 5872811
• PubChem ID: 165577737
• Update Time: 2025-06-09

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thiolan-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thiolan-3-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(thiolan-3-yl)carbamoyl]propanoic acid
• 2171746-74-8
• EN300-1538217

• Inchi： 1S/C24H26N2O5S/c1-26(15-10-11-32-14-15)23(29)21(12-22(27)28)25-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,27,28)
• InChI Key： LRAWYZYQGAFQGH-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 121Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thiolan-3-yl)carbamoylpropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-methyl(thiolan-3-yl)carbamoylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171746-74-8, known as 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-methyl(thiolan-3-yl)carbamoylpropanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a thiolane ring, and a carboxylic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, while the thiolane ring introduces unique electronic and structural properties to the molecule.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and drug delivery systems. The Fmoc group plays a critical role in controlling the reactivity of the molecule during synthesis, making it an ideal candidate for precise chemical modifications. Additionally, the thiolane ring contributes to the molecule's stability and solubility, which are essential properties for its use in biological systems.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The ability to functionalize the molecule with specific targeting groups has opened new avenues for designing drugs with enhanced bioavailability and reduced side effects. For instance, researchers have explored the use of this compound as a carrier for anticancer drugs, leveraging its unique structure to improve drug targeting and release mechanisms.

Moreover, the compound's compatibility with various synthetic techniques has made it a valuable tool in organic synthesis. Its ability to undergo both nucleophilic and electrophilic reactions has enabled chemists to construct complex molecular architectures with high precision. Recent advancements in catalytic methods have further expanded its utility, allowing for more efficient and selective transformations.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into the compound's molecular structure. These studies have confirmed the presence of key functional groups and their spatial arrangement, which are crucial for understanding its reactivity and functionality.

Another area of interest is the compound's role in materials science. Its unique combination of electronic properties and structural rigidity makes it a potential candidate for applications in optoelectronic devices. Researchers have investigated its use as a component in organic light-emitting diodes (OLEDs) and solar cells, where its ability to facilitate charge transport could lead to improved device performance.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the Fmoc group through Friedel-Crafts acylation and subsequent coupling reactions to introduce the thiolane ring. Recent optimizations in these steps have significantly improved yields and purity levels, making large-scale production more feasible.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-methyl(thiolan-3-yl)carbamoylpropanoic acid represents a versatile platform for exploring new frontiers in organic chemistry and materials science. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset for developing innovative solutions across diverse industries.